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Compound of Interest

Compound Name: N-Propargylphthalimide

Cat. No.: B182069

CAS Number: 7223-50-9
IUPAC Name: 2-(Prop-2-yn-1-yl)isoindole-1,3-dione

This technical guide provides a comprehensive overview of N-Propargylphthalimide, a
molecule of interest in medicinal chemistry and drug development. The document details its
chemical properties, synthesis, and explores its potential biological activities based on research
into related compounds. This guide is intended for researchers, scientists, and professionals in
the field of drug discovery and development.

Chemical and Physical Properties

N-Propargylphthalimide is a solid, beige to orange powder with the following key properties:
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Property Value Reference
Molecular Formula C11H7NO:2 [1]
Molecular Weight 185.18 g/mol [1]
Melting Point 148-152 °C [1]
Form Solid [1]
Assay 97% [1]
InChi Key PAZCLCHJOWLTGA- o

UHFFFAOYSA-N

] O=C1N(CC#C)C(=0)c2cccccl
SMILES String ) [1]

Synthesis of N-Propargylphthalimide

A common and efficient method for the synthesis of N-Propargylphthalimide involves the
reaction of potassium phthalimide with propargyl bromide in a suitable solvent.

Experimental Protocol:

Materials:

Potassium phthalimide

e Propargyl bromide

e Anhydrous Dimethylformamide (DMF)

o Ethyl acetate

e Saturated agueous sodium chloride solution

e Anhydrous sodium sulfate

e Petroleum ether
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Procedure:

Dissolve potassium phthalimide and propargyl bromide in anhydrous DMF in a round-bottom
flask under an inert atmosphere.

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC).

» Upon completion, pour the reaction mixture into cold water to precipitate the crude product.
o Collect the precipitate by filtration and wash it thoroughly with water.
e Dry the crude product under vacuum.

 For further purification, the crude product can be recrystallized from a suitable solvent
system, such as a mixture of petroleum ether and ethyl acetate, or purified by column
chromatography.

Potential Biological Activities and Mechanisms of
Action

While specific research on the biological activities of N-Propargylphthalimide is limited, the
structural motifs it contains—a phthalimide group and a propargylamine moiety—are present in
numerous biologically active molecules. This suggests potential therapeutic applications for N-
Propargylphthalimide and its derivatives.

Potential Anti-Inflammatory Activity

Phthalimide derivatives have been investigated for their anti-inflammatory properties. Some of
these compounds have been shown to inhibit the production of pro-inflammatory cytokines by
modulating key signaling pathways. One such pathway is the Nuclear Factor-kappa B (NF-kB)
signaling cascade, a central regulator of inflammation. The proposed mechanism involves the
inhibition of IkBa degradation, which prevents the translocation of NF-kB into the nucleus and
subsequent transcription of inflammatory genes.
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Potential Anti-inflammatory Mechanism via NF-kB Pathway
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Caption: Hypothesized anti-inflammatory action of N-Propargylphthalimide.
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Potential Anticancer Activity

The phthalimide scaffold is present in several anticancer drugs, and numerous derivatives have
demonstrated cytotoxic effects against various cancer cell lines. One of the key signaling
pathways often implicated in cancer is the mTOR (mammalian target of rapamycin) pathway,
which regulates cell growth, proliferation, and survival. N-Hydroxyphthalimide, a related
compound, has been shown to suppress the mTOR signaling pathway, leading to cell cycle
arrest and apoptosis.[2] It is plausible that N-Propargylphthalimide could exert similar effects.
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Potential Anticancer Mechanism via mTOR Pathway
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Caption: Hypothesized anticancer action of N-Propargylphthalimide.
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Potential Neuroprotective Effects

Propargylamines are a class of compounds known for their neuroprotective properties, with
some being used in the treatment of neurodegenerative diseases. Their mechanism of action
often involves the inhibition of monoamine oxidase B (MAO-B) and the prevention of
mitochondrial dysfunction. By inhibiting MAO-B, propargylamines can increase the levels of
dopamine in the brain. Furthermore, they have been shown to protect mitochondria by
preventing the opening of the mitochondrial permeability transition pore (mPTP), which is a key
event in apoptotic cell death. This leads to the stabilization of the mitochondrial membrane
potential and the induction of anti-apoptotic proteins like Bcl-2.
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Potential Neuroprotective Workflow
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Caption: Hypothesized neuroprotective action of N-Propargylphthalimide.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b182069?utm_src=pdf-body-img
https://www.benchchem.com/product/b182069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion and Future Directions

N-Propargylphthalimide is a readily synthesizable molecule that incorporates two
pharmacologically relevant moieties. While direct biological data for this specific compound is
not extensively available, the known activities of related phthalimide and propargylamine
derivatives suggest its potential as a lead compound for the development of novel therapeutics,
particularly in the areas of inflammation, cancer, and neurodegenerative diseases. Further
research is warranted to elucidate the specific biological targets and mechanisms of action of
N-Propargylphthalimide and to explore the therapeutic potential of its derivatives. This would
involve in vitro screening against various cell lines and enzyme assays, followed by in vivo
studies in relevant disease models to validate its efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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